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Compound of Interest

Compound Name: Biotin-PEG2-azide

Cat. No.: B15620921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Biotin-PEG2-azide, a

versatile heterobifunctional linker crucial for modern bioconjugation and chemical biology. This

document details commercially available sources, their reported purity levels, and provides

structured experimental protocols for its application. Furthermore, it visualizes a key

experimental workflow and a relevant signaling pathway to illustrate its utility in research and

drug development.

Introduction to Biotin-PEG2-azide
Biotin-PEG2-azide is a chemical reagent that incorporates three key functional components: a

biotin moiety, a short polyethylene glycol (PEG) spacer, and a terminal azide group. This

combination makes it an invaluable tool for researchers. The biotin group exhibits an

exceptionally strong and specific interaction with avidin and streptavidin, forming the basis for

powerful purification and detection techniques. The azide group serves as a bioorthogonal

handle for "click chemistry," specifically the copper(I)-catalyzed azide-alkyne cycloaddition

(CuAAC) or the strain-promoted azide-alkyne cycloaddition (SPAAC), allowing for the highly

efficient and specific covalent labeling of alkyne-modified biomolecules. The hydrophilic PEG2

spacer enhances solubility in aqueous buffers and provides a flexible linker that minimizes

steric hindrance between the biotin and the target molecule.
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A variety of vendors supply Biotin-PEG2-azide, with purity levels being a critical factor for

reproducible experimental outcomes. The following table summarizes key quantitative data

from several suppliers to facilitate comparison. Researchers are advised to consult the

certificate of analysis for lot-specific data.

Supplier
Catalog
Number
(Example)

Molecular
Weight (
g/mol )

Purity
Price (USD,
per 100mg,
approx.)

CAS
Number

BroadPharm BP-22118 400.5 >98% $260 945633-30-7

AxisPharm AP10534 400.5 High Purity $260 945633-30-7

Precise PEG AG-2791 400.5 >96% Not specified 945633-30-7

Conju-Probe CP-3040 400.5 >95% $140
1910803-72-

3

Tenova

Pharma
T08004 400.5 >= 95% $220 945633-30-7

MedchemExp

ress
HY-126957 400.50 97.0% Not specified

1910803-72-

3

Santa Cruz

Biotechnolog

y

sc-281053 400.5 Not specified Not specified 945633-30-7

Experimental Protocols
The primary application of Biotin-PEG2-azide is the biotinylation of alkyne-modified

biomolecules via click chemistry. This enables a wide range of downstream applications,

including affinity purification, western blotting, and fluorescence microscopy.

General Protocol for Labeling of an Alkyne-Modified
Protein with Biotin-PEG2-azide via CuAAC
This protocol provides a general workflow for the copper-catalyzed click chemistry reaction to

label a protein of interest.[1][2] Optimization of reaction conditions, such as reagent
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concentrations and incubation times, may be necessary for specific proteins.

Materials:

Alkyne-modified protein in a suitable buffer (e.g., phosphate-buffered saline, PBS, pH 7.4)

Biotin-PEG2-azide

Dimethyl sulfoxide (DMSO)

Copper(II) sulfate (CuSO₄) stock solution (e.g., 20 mM in water)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper(I)-stabilizing ligand stock

solution (e.g., 100 mM in water)

Sodium ascorbate stock solution (e.g., 300 mM in water, freshly prepared)

1.5 mL microcentrifuge tubes

Procedure:

Prepare a stock solution of Biotin-PEG2-azide: Dissolve Biotin-PEG2-azide in DMSO to a

final concentration of 10 mM.

Reaction setup: In a microcentrifuge tube, combine the following reagents in the specified

order. The final volume can be adjusted as needed.

Alkyne-modified protein solution (e.g., to a final concentration of 1-5 mg/mL)

Biotin-PEG2-azide stock solution (to a final concentration of 50-100 µM)

THPTA stock solution (to a final concentration of 1 mM)

Copper(II) sulfate stock solution (to a final concentration of 0.2 mM)

Initiate the reaction: Add the freshly prepared sodium ascorbate stock solution to a final

concentration of 3 mM to initiate the click reaction.
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Incubation: Gently mix the reaction and incubate at room temperature for 1-2 hours. For

sensitive proteins, the reaction can be performed at 4°C for a longer duration (e.g., 4-16

hours).

Quenching the reaction (optional): The reaction can be stopped by adding a chelating agent

such as EDTA to a final concentration of 10 mM.

Purification: Remove excess reagents and byproducts by methods such as dialysis, size-

exclusion chromatography (e.g., Sephadex G-25), or affinity purification if an appropriate tag

is present on the protein.

Verification of labeling: The successful biotinylation of the protein can be confirmed by

various methods, including:

Western Blot: Detect the biotinylated protein using streptavidin conjugated to an enzyme

(e.g., horseradish peroxidase, HRP) or a fluorescent dye.

Mass Spectrometry: Analyze the mass shift of the protein after conjugation with Biotin-
PEG2-azide.

Visualizations
The following diagrams, generated using the DOT language, illustrate a typical experimental

workflow and a relevant signaling pathway where Biotin-PEG2-azide is a valuable tool.
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Caption: Experimental workflow for the identification of target proteins using a clickable probe.
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Caption: Probing the MAPK signaling pathway with a clickable, biotinylated inhibitor.[3][4][5]
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Conclusion
Biotin-PEG2-azide is a powerful and versatile tool for researchers in various fields, including

chemical biology, proteomics, and drug development. Its unique trifunctional nature allows for

the efficient and specific biotinylation of alkyne-modified biomolecules, enabling a wide array of

downstream applications. The information and protocols provided in this guide are intended to

serve as a valuable resource for scientists looking to incorporate this reagent into their

research, facilitating novel discoveries and advancements in our understanding of complex

biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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